6-Bromoquinazoline-4-thiol
Overview
Description
6-Bromoquinazoline-4-thiol is a biochemical used for proteomics research . It has a molecular formula of C8H5BrN2S and a molecular weight of 241.11 .
Molecular Structure Analysis
The molecular structure of 6-Bromoquinazoline-4-thiol is defined by its molecular formula, C8H5BrN2S . Unfortunately, specific details about its molecular structure were not found in the search results.Chemical Reactions Analysis
While specific chemical reactions involving 6-Bromoquinazoline-4-thiol were not found, quinazoline derivatives are known to be involved in a variety of reactions. These include Aza-reactions, Microwave-assisted reactions, Metal-mediated reactions, Ultrasound-promoted reactions, and Phase-transfer catalysis reactions .Physical And Chemical Properties Analysis
6-Bromoquinazoline-4-thiol has a molecular weight of 241.11 . Unfortunately, specific physical and chemical properties were not found in the search results.Scientific Research Applications
Antibacterial Activity
Quinazoline derivatives, including 6-substituted quinazoline-2-thiols, have been found to exhibit a wide range of antibacterial activities . This makes them valuable in the development of new antibacterial drugs.
Antifungal Activity
These compounds also show significant antifungal properties . This suggests potential applications in treating fungal infections.
Anti-inflammatory Activity
Quinazoline derivatives have been associated with anti-inflammatory effects . They could be used in the development of drugs for conditions involving inflammation.
Antimalarial Activity
There is evidence that quinazoline derivatives can have antimalarial properties . This could lead to new treatments for malaria.
Anti-HIV Activity
Some quinazoline derivatives have shown anti-HIV properties . This suggests potential applications in the treatment of HIV.
Antiviral Activity
Apart from anti-HIV properties, quinazoline derivatives also exhibit broader antiviral activities . They could be used in the development of antiviral drugs.
Anti-Tuberculosis Activity
Quinazoline derivatives have been found to have anti-tuberculosis properties . This could lead to new treatments for tuberculosis.
Antitumor Activity
Quinazoline derivatives have been evaluated for their antiproliferative activity against human cancer cell lines . This suggests potential applications in cancer treatment.
Safety and Hazards
The safety data sheet for 6-Bromoquinazoline-4-thiol suggests that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam .
Future Directions
While specific future directions for 6-Bromoquinazoline-4-thiol were not found, quinazoline derivatives have drawn attention in medicinal chemistry for the development of new drugs or drug candidates due to their pharmacological activities . This suggests potential future research directions in exploring the diverse possibilities of quinazoline derivatives against a variety of activities.
Mechanism of Action
Target of Action
This compound belongs to the quinazoline family, which has been associated with a wide range of pharmacological activities, including anti-cancer, anti-microbial, and anti-convulsant effects . .
Mode of Action
Quinazoline derivatives have been shown to interact with various biological targets, leading to changes in cellular processes . The specific interactions and resulting changes caused by 6-Bromoquinazoline-4-thiol are yet to be elucidated.
Biochemical Pathways
The biochemical pathways affected by 6-Bromoquinazoline-4-thiol are currently unknown. Quinazoline derivatives have been associated with various biochemical pathways, depending on their specific targets
Result of Action
The molecular and cellular effects of 6-Bromoquinazoline-4-thiol’s action are currently unknown. Given the diverse pharmacological activities associated with quinazoline derivatives , it is plausible that 6-Bromoquinazoline-4-thiol could have multiple effects at the molecular and cellular levels
properties
IUPAC Name |
6-bromo-1H-quinazoline-4-thione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2S/c9-5-1-2-7-6(3-5)8(12)11-4-10-7/h1-4H,(H,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POBLUMIPMANYST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=S)N=CN2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromoquinazoline-4-thiol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,5S)-2-Azabicyclo[3.2.0]heptane-1-carboxylic acid;hydrochloride](/img/structure/B2462677.png)
![2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide](/img/structure/B2462688.png)
![3-chloro-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzo[b]thiophene-2-carboxamide](/img/structure/B2462690.png)
![N,4-diisobutyl-1-((2-methylbenzyl)thio)-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2462692.png)
![N-([2,3'-bifuran]-5-ylmethyl)-3-chloro-2-methylbenzenesulfonamide](/img/structure/B2462694.png)
![6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile](/img/structure/B2462698.png)
![N1-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(2-(dimethylamino)ethyl)oxalamide](/img/structure/B2462700.png)